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Compound of Interest

Compound Name: 1-Acetyl-2-pyrrolidinecarboxamide

CAS No.: 30130-35-9

Cat. No.: B1267297

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the biological activity of pyrrolidine

carboxamides, a class of compounds that has demonstrated significant potential as inhibitors

of the Mycobacterium tuberculosis enoyl acyl carrier protein reductase (InhA). This enzyme is a

critical component in the mycobacterial fatty acid elongation cycle, making it a validated and

compelling target for novel anti-tuberculosis agents.

Core Findings and Mechanism of Action
Pyrrolidine carboxamides have emerged as a promising class of direct InhA inhibitors. Unlike

the frontline anti-tuberculosis drug isoniazid, which requires activation by the catalase-

peroxidase KatG, these compounds directly target InhA, potentially circumventing a common

mechanism of drug resistance associated with mutations in the katG gene.[1]

The primary mechanism of action involves the binding of the pyrrolidine carboxamide inhibitor

to the active site of the InhA enzyme. Crystallographic studies have revealed that the inhibitor

occupies the active site cleft, interacting with key residues and the NAD⁺ cofactor.[1]
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Specifically, the carbonyl group of the lactam ring forms hydrogen bonds with the 2'-hydroxyl

group of the nicotinamide ribose of NAD⁺ and the hydroxyl group of Tyr158, a key catalytic

residue. Van der Waals interactions are also observed between the inhibitor and other residues

within the binding pocket, including Gly96, Phe97, Met161, and Met199.[1] This binding

prevents the natural substrate from accessing the active site, thereby inhibiting the fatty acid

synthesis pathway essential for the survival of M. tuberculosis.

Quantitative Analysis of Inhibitory Activity
The inhibitory potency of a series of pyrrolidine carboxamide derivatives against InhA has been

quantified through in vitro assays. The half-maximal inhibitory concentration (IC50) values

demonstrate a clear structure-activity relationship (SAR), with substitutions on the phenyl ring

significantly influencing inhibitory activity.

Compound ID
R1
Substitution

R2
Substitution

R3
Substitution

IC50 (µM)[1]

d6 H H H 10.05

d8 3-Cl H H 0.06

d3 3-Cl, 5-Cl H H 0.11

d11 3-Br H H 0.07

Experimental Protocols
InhA Inhibition Assay
A spectrophotometric assay is utilized to determine the inhibitory activity of the compounds

against InhA. The assay monitors the oxidation of NADH to NAD⁺, which results in a decrease

in absorbance at 340 nm.

Reagents and Materials:

Purified InhA enzyme

NADH
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2-trans-dodecenoyl-CoA (DD-CoA) as the substrate

Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0)

Test compounds dissolved in DMSO

96-well microtiter plates

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

The reaction mixture, containing InhA, NADH, and the test compound at various

concentrations, is pre-incubated in the assay buffer.

The reaction is initiated by the addition of the substrate, DD-CoA.

The decrease in absorbance at 340 nm is monitored over time.

The initial reaction rates are calculated.

IC50 values are determined by plotting the percentage of inhibition against the logarithm

of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

X-ray Crystallography of InhA-Inhibitor Complexes
To elucidate the binding mode of the inhibitors, co-crystal structures of InhA with the pyrrolidine

carboxamide derivatives and NAD⁺ are determined.

Crystallization:

The InhA protein is co-crystallized with the inhibitor and NAD⁺ using the hanging drop

vapor diffusion method.

A typical crystallization solution contains a precipitant (e.g., polyethylene glycol), a buffer

(e.g., MES or citrate), and salts.

Data Collection and Structure Determination:
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X-ray diffraction data are collected from the crystals at a synchrotron source.

The data are processed and scaled using appropriate software (e.g., HKL2000).

The structure is solved by molecular replacement using a previously determined structure

of InhA as a search model.

The model is refined using programs such as CNS or PHENIX, and the inhibitor molecule

is built into the electron density map.

Visualizing the Mechanism and Workflow
Mechanism of InhA Inhibition
The following diagram illustrates the key interactions between a pyrrolidine carboxamide

inhibitor and the InhA active site.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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